Cas no 58822-06-3 (2-O-Methyl-angolensin)

2-O-Methyl-angolensin structure
2-O-Methyl-angolensin structure
Product name:2-O-Methyl-angolensin
CAS No:58822-06-3
MF:C17H18O4
MW:286.322425365448
CID:2011837
PubChem ID:14284969

2-O-Methyl-angolensin Chemical and Physical Properties

Names and Identifiers

    • 2-O-Methyl-angolensin
    • 2-O-Methylangolensin
    • 58822-06-3
    • 1-(4-hydroxy-2-methoxyphenyl)-2-(4-methoxyphenyl)propan-1-one
    • LMPK12160608
    • Inchi: InChI=1S/C17H18O4/c1-11(12-4-7-14(20-2)8-5-12)17(19)15-9-6-13(18)10-16(15)21-3/h4-11,18H,1-3H3
    • InChI Key: JUUSJQJENSMLRE-UHFFFAOYSA-N
    • SMILES: COc1ccc(cc1)C(C)C(=O)c1ccc(O)cc1OC

Computed Properties

  • Exact Mass: 286.12050905Da
  • Monoisotopic Mass: 286.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • XLogP3: 1.502

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